Cas no 1824444-97-4 (tert-butyl N-[3-hydroxy-2-(4-methoxyphenyl)propyl]carbamate)

• Product Name: tert-butyl N-[3-hydroxy-2-(4-methoxyphenyl)propyl]carbamate
• CAS No: 1824444-97-4
• MDL: MFCD24543753
• CID: 4622385
• PubChem ID: 21609001
• Update Time: 2025-05-19

tert-butyl N-[3-hydroxy-2-(4-methoxyphenyl)propyl]carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-[3-hydroxy-2-(4-methoxyphenyl)propyl]carbamate

• MDL： MFCD24543753

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on tert-butyl N-[3-hydroxy-2-(4-methoxyphenyl)propyl]carbamate

Professional Introduction to Compound with CAS No. 1824444-97-4 and Product Name: tert-butyl N-[3-hydroxy-2-(4-methoxyphenyl)propyl]carbamate

The compound with the CAS number 1824444-97-4 and the product name tert-butyl N-[3-hydroxy-2-(4-methoxyphenyl)propyl]carbamate represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural properties and potential applications in drug development. The molecular structure, characterized by a tert-butyl carbamate moiety and a hydroxy-substituted phenylpropyl chain, positions it as a versatile intermediate in synthetic chemistry, particularly in the synthesis of biologically active molecules.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of novel carbamate derivatives due to their broad spectrum of biological activities. The presence of both hydroxyl and methoxy functional groups in the side chain enhances the compound's reactivity and binding affinity, making it an attractive candidate for further investigation. The tert-butyl group at the carbamate position not only stabilizes the molecule but also facilitates further derivatization, opening up numerous possibilities for structural modifications.

Current research in medicinal chemistry increasingly emphasizes the development of molecules that can modulate enzyme activity and receptor interactions with high specificity. The 3-hydroxy-2-(4-methoxyphenyl)propyl moiety in this compound is particularly noteworthy, as it mimics natural substrates or inhibitors of various metabolic pathways. This feature makes it a promising scaffold for designing drugs targeting conditions such as inflammation, neurodegeneration, and metabolic disorders. Studies have shown that similar carbamate-containing compounds exhibit potent inhibitory effects on enzymes like cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in inflammatory responses.

The synthesis of tert-butyl N-[3-hydroxy-2-(4-methoxyphenyl)propyl]carbamate involves multi-step organic reactions that highlight the compound's synthetic versatility. The process typically begins with the formation of an amide bond between a hydroxycarbonyl derivative and an amine group, followed by protection-deprotection strategies to introduce the desired functional groups. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve regioselective modifications, ensuring high yields and purity.

One of the most compelling aspects of this compound is its potential in drug discovery. Researchers are leveraging computational methods to predict its binding affinity to various biological targets. Molecular docking studies have indicated that it may interact with proteins involved in signal transduction pathways, suggesting its utility as an agonist or antagonist in therapeutic contexts. Additionally, its solubility profile and stability under physiological conditions make it a viable candidate for further preclinical testing.

The pharmaceutical industry's shift towards personalized medicine has also influenced the development of novel compounds like this one. By fine-tuning structural features such as substitution patterns and stereochemistry, chemists can tailor properties to match specific patient needs. The methoxyphenyl ring, for instance, is known to enhance lipophilicity while maintaining metabolic stability, which is crucial for oral bioavailability.

Recent advancements in analytical chemistry have enabled more precise characterization of this compound. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography have provided detailed insights into its molecular structure and conformational preferences. These data are essential for understanding its reactivity and for guiding further chemical modifications.

The environmental impact of pharmaceutical synthesis is another area where this compound stands out. Modern synthetic methodologies emphasize green chemistry principles, aiming to minimize waste and hazardous byproducts. The reaction conditions used in synthesizing tert-butyl N-[3-hydroxy-2-(4-methoxyphenyl)propyl]carbamate have been optimized to reduce energy consumption and solvent usage, aligning with global sustainability goals.

In conclusion, the compound with CAS number 1824444-97-4 and product name tert-butyl N-[3-hydroxy-2-(4-methoxyphenyl)propyl]carbamate represents a significant contribution to pharmaceutical chemistry. Its unique structural features, synthetic versatility, and potential biological activities position it as a valuable asset in drug development efforts. As research continues to uncover new applications for this molecule, it is likely to play an increasingly important role in addressing complex medical challenges.